Cas no 578750-58-0 (2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide)

• Product Name: 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide
• CAS No: 578750-58-0
• MF: C₁₅H₁₅N₅O₂S
• MW: 329.376900911331
• CID: 5477345
• Update Time: 2025-05-28

2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[4-amino-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• Acetamide, 2-[[4-amino-5-(2-furanyl)-4H-1,2,4-triazol-3-yl]thio]-N-(4-methylphenyl)-
• 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide

• Inchi： 1S/C15H15N5O2S/c1-10-4-6-11(7-5-10)17-13(21)9-23-15-19-18-14(20(15)16)12-3-2-8-22-12/h2-8H,9,16H2,1H3,(H,17,21)
• InChI Key： FLRIZILUGYDGKN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CSC1N(N)C(C2=CC=CO2)=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide

Research Briefing on 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide (CAS: 578750-58-0)

In recent years, the compound 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide (CAS: 578750-58-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

The compound belongs to the class of 1,2,4-triazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. Recent studies have highlighted the unique structural features of this molecule, particularly the presence of the furan and triazole moieties, which contribute to its enhanced binding affinity and selectivity toward specific biological targets. Researchers have employed advanced synthetic methodologies to optimize the yield and purity of this compound, ensuring its suitability for further pharmacological evaluations.

One of the key findings from recent investigations is the compound's potent inhibitory activity against certain enzymes involved in inflammatory pathways. In vitro studies have demonstrated that 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide effectively suppresses the production of pro-inflammatory cytokines, suggesting its potential as a lead compound for the development of novel anti-inflammatory drugs. Additionally, molecular docking studies have revealed strong interactions between the compound and the active sites of target enzymes, further validating its mechanism of action.

Another area of interest is the compound's anticancer properties. Preliminary studies have shown that it exhibits cytotoxic effects against various cancer cell lines, including breast and lung cancer cells. The compound's ability to induce apoptosis and inhibit cell proliferation has been attributed to its modulation of key signaling pathways, such as the PI3K/AKT and MAPK cascades. These findings underscore the potential of 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide as a promising candidate for anticancer drug development.

Despite these promising results, further research is needed to fully elucidate the compound's pharmacokinetic and pharmacodynamic profiles. Current studies are focused on optimizing its bioavailability and reducing potential off-target effects. Additionally, in vivo studies are underway to evaluate its efficacy and safety in animal models, which will be critical for advancing this compound toward clinical trials.

In conclusion, 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide represents a versatile and pharmacologically active molecule with significant potential in drug discovery. Its dual anti-inflammatory and anticancer activities make it a valuable candidate for further investigation. Continued research efforts will be essential to unlock its full therapeutic potential and pave the way for its application in treating various diseases.